Cas no 100701-53-9 (Propanedioic acid, ethylfluoro-, monoethyl ester)

Propanedioic acid, ethylfluoro-, monoethyl ester structure
100701-53-9 structure
Product Name:Propanedioic acid, ethylfluoro-, monoethyl ester
CAS No:100701-53-9
MF:C7H11FO4
MW:178.158246278763
CID:1126180
Update Time:2024-07-27

Propanedioic acid, ethylfluoro-, monoethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, ethylfluoro-, monoethyl ester
    • Propanedioic acid, 2-ethyl-2-fluoro-, 1-ethyl ester
    • Inchi: 1S/C7H11FO4/c1-3-7(8,5(9)10)6(11)12-4-2/h3-4H2,1-2H3,(H,9,10)
    • InChI Key: LDVHGNXHOFEWBW-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C(CC)(F)C(O)=O

Computed Properties

  • Exact Mass: 177.0563

Experimental Properties

  • Density: 1.206±0.06 g/cm3(Predicted)
  • Boiling Point: 266.8±25.0 °C(Predicted)
  • PSA: 66.43
  • pka: 0.78±0.36(Predicted)
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